Cas no 2018757-18-9 (1-Piperidinecarboxylic acid, 3-methyl-3-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 3-methyl-3-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester
• CAS No: 2018757-18-9
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5292577
• Update Time: 2025-05-20

1-Piperidinecarboxylic acid, 3-methyl-3-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-methyl-3-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H23NO3/c1-6-11(16)14(5)8-7-9-15(10-14)12(17)18-13(2,3)4/h6H,1,7-10H2,2-5H3
• InChI Key： NJAPEEAKPMNBDN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(C)(C(=O)C=C)C1

Additional information on 1-Piperidinecarboxylic acid, 3-methyl-3-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester

Comprehensive Guide to 1-Piperidinecarboxylic acid, 3-methyl-3-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2018757-18-9)

1-Piperidinecarboxylic acid, 3-methyl-3-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2018757-18-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This ester derivative of piperidine is widely utilized as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways. Its unique structural features, including the 3-methyl-3-(1-oxo-2-propen-1-yl) moiety, make it a versatile building block for drug discovery and development.

The compound's CAS No. 2018757-18-9 is often searched by researchers and chemists looking for high-purity intermediates for peptide synthesis or small-molecule drug design. Recent trends in pharmaceutical R&D highlight the growing demand for piperidine derivatives, especially those with functional groups that enhance solubility and bioavailability. This aligns with the industry's focus on improving drug delivery systems and reducing side effects.

One of the most intriguing aspects of 1-Piperidinecarboxylic acid, 3-methyl-3-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester is its potential role in addressing modern healthcare challenges. For instance, its structural motif is being explored in the development of novel neuroprotective agents, a hot topic given the rising prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's. Researchers are particularly interested in how the 1,1-dimethylethyl ester group might influence blood-brain barrier penetration, a critical factor in CNS drug development.

From a synthetic chemistry perspective, the 3-methyl-3-(1-oxo-2-propen-1-yl) group offers multiple sites for chemical modification, making this compound valuable for creating diverse molecular libraries. This characteristic is especially relevant in today's pharmaceutical landscape, where combinatorial chemistry and high-throughput screening play pivotal roles in drug discovery. The compound's stability under various reaction conditions further enhances its utility as a versatile synthetic intermediate.

The market for piperidine-based compounds has seen steady growth, driven by their extensive applications in drug development. 1-Piperidinecarboxylic acid derivatives like this one are particularly sought after for their potential in creating more effective and safer medications. Recent publications have highlighted their use in developing next-generation anti-inflammatory drugs, another area of intense research interest given the global focus on chronic inflammatory conditions.

Quality control is paramount when working with CAS No. 2018757-18-9, as even minor impurities can significantly impact research outcomes. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity reports and detailed spectroscopic characterization (NMR, MS). These quality assurances are crucial for researchers who require high-grade materials for sensitive biological assays or clinical trial material preparation.

Environmental considerations are increasingly important in chemical synthesis, and 1-Piperidinecarboxylic acid, 3-methyl-3-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester presents opportunities for greener chemistry approaches. The compound's structure allows for potential modifications that could reduce waste in pharmaceutical manufacturing processes, aligning with the industry's push toward more sustainable practices.

Storage and handling of this compound require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in a cool, dry environment is recommended to maintain stability. The 1,1-dimethylethyl ester group contributes to the compound's overall stability, making it suitable for long-term storage when properly packaged.

Future research directions for CAS No. 2018757-18-9 may explore its potential in targeted drug delivery systems. The compound's structural features could be leveraged to create prodrugs or conjugates that enhance tissue-specific delivery, a cutting-edge area in pharmaceutical sciences. Such applications would build on the current understanding of piperidine-containing compounds in medicinal chemistry.

For researchers considering this compound for their work, it's important to note that synthetic protocols using 1-Piperidinecarboxylic acid, 3-methyl-3-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester should be optimized for specific applications. The reactivity of the 3-(1-oxo-2-propen-1-yl) group may vary depending on reaction conditions, requiring careful experimental design to achieve desired outcomes.

The pharmaceutical industry's continued interest in piperidine scaffolds ensures that compounds like 1-Piperidinecarboxylic acid, 3-methyl-3-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester will remain important tools in drug discovery. As research into neurological disorders and inflammatory diseases advances, the demand for high-quality, well-characterized intermediates such as this is expected to grow correspondingly.

In conclusion, 1-Piperidinecarboxylic acid, 3-methyl-3-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2018757-18-9) represents a valuable chemical entity with broad potential in pharmaceutical research and development. Its unique structural features and versatility make it particularly relevant to current drug discovery challenges, especially in the areas of neurology and inflammation. As the scientific community continues to explore innovative therapeutic approaches, this compound is likely to play an increasingly important role in the development of next-generation medications.